N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide

• IUPAC Name: N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-2,3-dihydro-1,4-benzodioxine-5-carboxamide
• InChI: InChI=1S/C19H15N5O3S/c25-19(13-2-1-3-15-18(13)27-8-7-26-15)20-10-17-22-21-16-5-4-14(23-24(16)17)12-6-9-28-11-12/h1-6,9,11H,7-8,10H2,(H,20,25)
• InChI Key: TYQBJNRKCGLNIS-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC=C2O1)C(=O)NCC3=NN=C4N3N=C(C=C4)C5=CSC=C5
• Molecular Formula: C19H15N5O3S
• Molecular Weight: 393.4 g/mol

Description

The compound “N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)-2,3-dihydrobenzo[b][1,4]dioxine-5-carboxamide” belongs to the class of organic compounds known as phenylpyridazines. It contains a pyridazine ring substituted by a phenyl group.

Synthesis Analysis

The synthesis of similar compounds involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. The structures of the newly synthesized compounds are established based on their spectral data, elemental analyses, and alternative synthetic routes whenever possible.

Molecular Structure Analysis

The molecular structure of similar compounds has been analyzed using the NBO program as implemented in the GAUSSIAN 16W package at the B3LYP/6-311G (2p,2d) level of theory. This provides a detailed description of the electronic structure of the molecule.

Chemical Reactions Analysis

A novel series of 1,3,4-thiadiazoles, 5-arylazothiazoles, and hexahydropyrimido-[4,5-d][1,2,4]triazolo[4,3-a]pyrimidines were synthesized via the reaction of hydrazonoyl halides with each of alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido-[4,5-d]pyrimidine-2,4(1H,3H)-diones in the presence of triethylamine.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed using IR spectrum, 1H NMR spectrum, 13C NMR spectrum, and 13C DEPT-135 spectrum.

Scientific Research Applications

Antitumor and Cytotoxic Activity

• Thiazole derivatives, including the compound , have demonstrated antitumor and cytotoxic properties. . Investigating the specific mechanisms by which this compound inhibits tumor growth could lead to potential cancer therapies.

Antiviral Activity

• Some thiazole derivatives exhibit antiviral activity. . Investigating whether this compound has any antiviral effects could contribute to antiviral drug development.

Mechanism of Action

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule . Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes .

Future Directions

The future directions in the research of similar compounds involve the synthesis and study of their antimicrobial, antioxidant, and antiviral potential. There is an urge to develop new classes of antibacterial agents to fight multidrug-resistant pathogens.